Cas no 683274-51-3 (1-(thiophene-2-carbonyl)-1,4-diazepane)
1-(Thiophene-2-carbonyl)-1,4-diazepane is a heterocyclic compound featuring a diazepane core functionalized with a thiophene-2-carbonyl moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The thiophene ring enhances aromatic interactions, while the diazepane scaffold provides conformational flexibility, facilitating binding to biological targets. Its synthetic versatility allows for further derivatization, enabling the development of novel pharmacophores. The compound’s balanced lipophilicity and polarity contribute to favorable pharmacokinetic profiles in potential therapeutic applications. Researchers value it for its utility in designing CNS-active agents, enzyme inhibitors, and other bioactive molecules.
683274-51-3 structure
Product Name:1-(thiophene-2-carbonyl)-1,4-diazepane
CAS No:683274-51-3
MF:C10H14N2OS
MW:210.295960903168
MDL:MFCD00661819
CID:502035
PubChem ID:2795677
Update Time:2025-06-07
1-(thiophene-2-carbonyl)-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-(Thien-2-ylcarbonyl)-1,4-diazepane
- 1,4-diazepan-1-yl(thiophen-2-yl)methanone
- Methanone,(hexahydro-1H-1,4-diazepin-1-yl)-2-thienyl-
- (1,4-Diazepan-1-yl)(thiophen-2-yl)methanone
- 1,4-Diazepan-1-yl(2-thienyl)methanone
- 1,4-diazepan-1-yl(thien-2-yl)methanone
- 1-(thiophene-2-carbonyl)-1,4-diazepane
- SB74447
- AKOS000130250
- MFCD00661819
- FS-1459
- SCHEMBL14543348
- EN300-146327
- A836107
- 683274-51-3
- J-500097
- DTXSID60383806
- FT-0721743
-
- MDL: MFCD00661819
- Inchi: 1S/C10H14N2OS/c13-10(9-3-1-8-14-9)12-6-2-4-11-5-7-12/h1,3,8,11H,2,4-7H2
- InChI Key: WSYAIIHKVJXWDY-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(N1CCNCCC1)=O
Computed Properties
- Exact Mass: 210.08300
- Monoisotopic Mass: 210.08268425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 60.6Ų
Experimental Properties
- PSA: 60.58000
- LogP: 1.45030
1-(thiophene-2-carbonyl)-1,4-diazepane Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(thiophene-2-carbonyl)-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM286070-5g |
(1,4-Diazepan-1-yl)(thiophen-2-yl)methanone |
683274-51-3 | 97% | 5g |
$659 | 2021-06-09 | |
| Fluorochem | 017255-1g |
1,4-Diazepan-1-yl(2-thienyl)methanone |
683274-51-3 | 1g |
£105.00 | 2022-03-01 | ||
| Chemenu | CM286070-5g |
(1,4-Diazepan-1-yl)(thiophen-2-yl)methanone |
683274-51-3 | 97% | 5g |
$817 | 2023-01-19 | |
| Apollo Scientific | OR15036-1g |
(Homopiperazin-1-yl)(thien-2-yl)methanone |
683274-51-3 | 1g |
£120.00 | 2025-02-19 | ||
| Apollo Scientific | OR15036-5g |
(Homopiperazin-1-yl)(thien-2-yl)methanone |
683274-51-3 | 5g |
£480.00 | 2025-02-19 | ||
| abcr | AB223465-250 mg |
1,4-Diazepan-1-yl(2-thienyl)methanone; 95% |
683274-51-3 | 250mg |
€64.00 | 2023-06-22 | ||
| abcr | AB223465-1 g |
1,4-Diazepan-1-yl(2-thienyl)methanone; 95% |
683274-51-3 | 1g |
€109.40 | 2023-06-22 | ||
| Enamine | EN300-146327-0.1g |
1-(thiophene-2-carbonyl)-1,4-diazepane |
683274-51-3 | 0.1g |
$150.0 | 2023-06-08 | ||
| Enamine | EN300-146327-0.25g |
1-(thiophene-2-carbonyl)-1,4-diazepane |
683274-51-3 | 0.25g |
$156.0 | 2023-06-08 | ||
| Enamine | EN300-146327-0.5g |
1-(thiophene-2-carbonyl)-1,4-diazepane |
683274-51-3 | 0.5g |
$163.0 | 2023-06-08 |
1-(thiophene-2-carbonyl)-1,4-diazepane Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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